Cas no 1261782-45-9 (3-(2'-Hydroxy-3'-iodophenyl)propionaldehyde)

• Product Name: 3-(2'-Hydroxy-3'-iodophenyl)propionaldehyde
• CAS No: 1261782-45-9
• MF: C₉H₉IO₂
• MW: 276.071035146713
• CID: 4963004
• Update Time: 2025-06-09

3-(2'-Hydroxy-3'-iodophenyl)propionaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(2'-Hydroxy-3'-iodophenyl)propionaldehyde

• Inchi： 1S/C9H9IO2/c10-8-5-1-3-7(9(8)12)4-2-6-11/h1,3,5-6,12H,2,4H2
• InChI Key： MHXHYINMIJVSBE-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1O)CCC=O

Computed Properties

• Exact Mass: 275.96473 g/mol
• Monoisotopic Mass: 275.96473 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3
• Molecular Weight: 276.07

Additional information on 3-(2'-Hydroxy-3'-iodophenyl)propionaldehyde

3-(2'-Hydroxy-3'-Iodophenyl)propionaldehyde: An Overview of a Promising Compound (CAS No. 1261782-45-9)

3-(2'-Hydroxy-3'-Iodophenyl)propionaldehyde (CAS No. 1261782-45-9) is a versatile compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry, organic synthesis, and materials science. This compound is characterized by its hydroxy, iodo, and aldehyde functional groups, which confer it with a range of interesting properties and reactivity profiles.

The molecular formula of 3-(2'-Hydroxy-3'-Iodophenyl)propionaldehyde is C₁₀H₉O₂I, and its molecular weight is 258.08 g/mol. The presence of the hydroxy group on the phenyl ring and the aldehyde group at the terminal position of the propyl chain provides this compound with a high degree of functional versatility. These functional groups can participate in various chemical reactions, making it a valuable intermediate in the synthesis of more complex molecules.

In the realm of medicinal chemistry, 3-(2'-Hydroxy-3'-Iodophenyl)propionaldehyde has shown promise as a building block for the development of novel drugs. Recent studies have explored its potential as a precursor for the synthesis of iodinated compounds with therapeutic applications. For instance, iodinated compounds are often used in radiopharmaceuticals for diagnostic imaging and targeted therapy. The iodo group in this compound can be radiolabeled to create tracers for positron emission tomography (PET) or single-photon emission computed tomography (SPECT).

Beyond its applications in medicinal chemistry, 3-(2'-Hydroxy-3'-Iodophenyl)propionaldehyde has also been investigated for its use in organic synthesis. The combination of the hydroxy, iodo, and aldehyde groups provides multiple handles for synthetic transformations. For example, the aldehyde group can be readily reduced to an alcohol or oxidized to a carboxylic acid, while the iodo group can be displaced by nucleophiles to form new carbon-heteroatom bonds. This versatility makes it an attractive starting material for the synthesis of complex organic molecules with diverse functionalities.

In materials science, the unique properties of 3-(2'-Hydroxy-3'-Iodophenyl)propionaldehyde have been explored for their potential in developing new materials with specific properties. The presence of the hydroxy and iodo groups can influence the physical and chemical properties of polymers and other materials derived from this compound. For instance, these functional groups can affect solubility, reactivity, and interaction with other molecules, making them useful in the design of functional materials for various applications.

The synthetic accessibility of 3-(2'-Hydroxy-3'-Iodophenyl)propionaldehyde has also been a subject of interest. Several synthetic routes have been reported in the literature, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the reaction of 2-hydroxy-3-iodobenzaldehyde with propargyl alcohol followed by reduction to form the desired aldehyde. Another method involves the coupling of 2-hydroxy-3-iodobenzaldehyde with propionaldehyde using transition metal catalysts.

The stability and reactivity of 3-(2'-Hydroxy-3'-Iodophenyl)propionaldehyde are important considerations for its practical use. This compound is generally stable under standard laboratory conditions but can undergo various reactions when exposed to specific reagents or conditions. For example, it can undergo condensation reactions with amines to form imines or Schiff bases, which are important intermediates in organic synthesis and polymer chemistry.

In conclusion, 3-(2'-Hydroxy-3'-Iodophenyl)propionaldehyde (CAS No. 1261782-45-9) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique combination of functional groups makes it a valuable intermediate in medicinal chemistry, organic synthesis, and materials science. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern scientific research.